Cas no 20751-85-3 (5-nitro-1,3-thiazole-2-carbonitrile)

5-nitro-1,3-thiazole-2-carbonitrile structure
20751-85-3 structure
Product Name:5-nitro-1,3-thiazole-2-carbonitrile
CAS No:20751-85-3
MF:C4HN3O2S
MW:155.134638547897
CID:1396081
PubChem ID:23342951
Update Time:2025-04-20

5-nitro-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1,3-thiazole-2-carbonitrile
    • 5-nitro-2-pyridinecarbonitrile
    • 6-Cyano-3-nitropyridine
    • 5-nitro-pyridine-2-carbonitrile
    • 2-Cyano-5-nitropyridine
    • 2-Cyan-5-nitrothiazol
    • 5-nitro-thiazole-2-carbonitrile
    • PubChem6230
    • ACMC-209zwa
    • 2-Pyridinecarbonitrile,5-nitro-
    • 5-Nitro-pyridin-2-carbonitril
    • 5-Nitropicolinonitrile
    • 2-cyano-5-nitro-thiazole
    • AG-D-05271
    • 3-Nitro-6-pyridylcarbonitrile
    • 5-nitro-2-pyridinecarbonitrile; 6-Cyano-3-nitropyridine; 5-nitro-pyridine-2-carbonitrile; 2-Cyano-5-nitropyridine; 2-Cyan-5-nitrothiazol; 5-nitro-thiazole-2-carbonitrile; 2-cyano-5-nitropyridine; PubChem6230; ACMC-209zwa; 2-Pyridinecarbonitrile,5-nitro-; 5-Nitro-pyridin-2-carbonitril; 5-Nitropicolinonitrile; 2-cyano-5-nitro-thiazole; AG-D-05271; 3-Nitro-6-pyridylcarbonitrile;
    • MFCD17015439
    • SCHEMBL11442094
    • 20751-85-3
    • 5-Nitro-2-thiazolecarbonitrile
    • Inchi: 1S/C4HN3O2S/c5-1-3-6-2-4(10-3)7(8)9/h2H
    • InChI Key: DTFCQYJITNKKDZ-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=NC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 154.97903
  • Monoisotopic Mass: 154.97894746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 79.82
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